Cas no 1187169-30-7 (5-(2,5-Difluorobenzoyl)-2-methylpyridine)

• Product Name: 5-(2,5-Difluorobenzoyl)-2-methylpyridine
• CAS No: 1187169-30-7
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• MDL: MFCD13153248
• CID: 4684761
• Update Time: 2025-08-03

5-(2,5-Difluorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Difluorobenzoyl)-2-methylpyridine
• (2,5-Difluorophenyl)(6-methylpyridin-3-yl)methanone
• BC4508903

• MDL： MFCD13153248
• Inchi： 1S/C13H9F2NO/c1-8-2-3-9(7-16-8)13(17)11-6-10(14)4-5-12(11)15/h2-7H,1H3
• InChI Key： XFXGZDPYHPQTKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C1=CN=C(C)C=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2,5-Difluorobenzoyl)-2-methylpyridine

5-(2,5-Difluorobenzoyl)-2-methylpyridine: A Comprehensive Overview

5-(2,5-Difluorobenzoyl)-2-methylpyridine, also known by its CAS number 1187169-30-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug design, agrochemicals, and materials science. The structure of 5-(2,5-Difluorobenzoyl)-2-methylpyridine features a pyridine ring substituted with a methyl group at position 2 and a difluorobenzoyl group at position 5. This unique substitution pattern imparts distinctive chemical properties and biological activities to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2,5-Difluorobenzoyl)-2-methylpyridine. Researchers have explored various methodologies, including coupling reactions and Friedel-Crafts acylation, to construct this compound. The use of transition metal catalysts has significantly improved the yield and purity of the product. For instance, a study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed cross-coupling reaction that successfully synthesized this compound with high efficiency.

The biological activity of 5-(2,5-Difluorobenzoyl)-2-methylpyridine has been a focal point of recent research. In vitro studies have shown that this compound exhibits potent inhibitory effects against several enzymes implicated in inflammatory diseases. For example, a research article in Medicinal Chemistry reported that this compound effectively inhibits cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain signaling. The presence of the difluorobenzoyl group was found to enhance the binding affinity of the molecule to the enzyme's active site.

In addition to its enzymatic activity, 5-(2,5-Difluorobenzoyl)-2-methylpyridine has also been investigated for its potential as an antimicrobial agent. Studies conducted by microbiologists have revealed that this compound demonstrates moderate activity against Gram-positive bacteria and certain fungal strains. The methyl substitution on the pyridine ring was identified as a critical factor contributing to its antimicrobial properties.

The environmental impact of CAS No. 1187169-30-7 has also been assessed in recent ecological studies. Research indicates that this compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly. However, further studies are required to evaluate its long-term persistence in different environmental matrices.

In terms of applications, 5-(2,5-Difluorobenzoyl)-2-methylpyridine holds promise in the development of novel therapeutic agents. Its ability to modulate enzyme activity makes it a valuable lead compound for drug discovery programs targeting inflammatory diseases and infectious disorders. Moreover, its structural versatility allows for further modification to optimize pharmacokinetic properties such as bioavailability and half-life.

The synthesis and characterization of CAS No. 1187169-30-7 have been documented in numerous scientific journals. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

In conclusion, 5-(2,5-Difluorobenzoyl)-2-methylpyridine, or CAS No. 1187169-30-7, represents a compelling example of how structural modifications can influence the chemical and biological properties of organic compounds. With ongoing research into its synthesis, activity, and applications, this compound continues to be an area of active investigation for scientists across multiple disciplines.